Cas no 4599-94-4 (13H-dibenzo[a,h]fluoren-13-one)

• Product Name: 13H-dibenzo[a,h]fluoren-13-one
• CAS No: 4599-94-4
• MF: C₂₁H₁₂O
• MW: 280.319385528564
• CID: 1521011
• PubChem ID: 20730
• Update Time: 2025-04-21

13H-dibenzo[a,h]fluoren-13-one Chemical and Physical Properties

Names and Identifiers

• 13H-dibenzo[a,h]fluoren-13-one
• 13H-DIBENZO(A,H)FLUOREN-13-ONE
• SCHEMBL16144670
• 4599-94-4
• DTXSID80196677

• Inchi： 1S/C21H12O/c22-21-19-12-15-7-2-1-6-14(15)11-18(19)17-10-9-13-5-3-4-8-16(13)20(17)21/h1-12H
• InChI Key： TVSSQUFHTRMRMP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C3C=CC=CC3=CC=2C2C=CC3C=CC=CC=3C=21

Computed Properties

• Exact Mass: 280.08886
• Monoisotopic Mass: 280.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.6

Experimental Properties

• Density: 1.315
• Melting Point: 214.0 °C
• Boiling Point: 520.9°C at 760 mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.782
• PSA: 17.07